Cas no 646515-46-0 (1H-Indole-1-acetic acid, 5-fluoro-2-methyl-)

1H-Indole-1-acetic acid, 5-fluoro-2-methyl- structure
646515-46-0 structure
Product Name:1H-Indole-1-acetic acid, 5-fluoro-2-methyl-
CAS No:646515-46-0
MF:C11H10FNO2
MW:207.201006412506
CID:420045
PubChem ID:67466619
Update Time:2025-04-19

1H-Indole-1-acetic acid, 5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 5-fluoro-2-methyl-
    • 2(5-fluoro-2-methyl-1H-indol-1-yl)acetic acid
    • 2-(5-fluoro-2-methylindol-1-yl)acetic acid
    • SCHEMBL2591249
    • 5-fluoro-2-methyl-1h-indole-1-acetic acid
    • (5-Fluoro-2-methyl-1H-indol-1-yl)acetic acid
    • (5-fluoro-2-methyl-indol-1-yl)-acetic acid
    • 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetic acid
    • XETODQFANWOPEC-UHFFFAOYSA-N
    • 646515-46-0
    • DTXSID30737312
    • Inchi: 1S/C11H10FNO2/c1-7-4-8-5-9(12)2-3-10(8)13(7)6-11(14)15/h2-5H,6H2,1H3,(H,14,15)
    • InChI Key: XETODQFANWOPEC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C(C)N2CC(=O)O

Computed Properties

  • Exact Mass: 207.0696
  • Monoisotopic Mass: 207.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
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